1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 4,7,8-trimethyl-2,6-dipropyl-9aH-purino[7,8-a]imidazol-6-ium-1,3-dione
• InChI: InChI=1S/C16H24N5O2/c1-6-8-19-10(3)11(4)21-12-13(17-15(19)21)18(5)16(23)20(9-7-2)14(12)22/h12H,6-9H2,1-5H3/q+1
• InChI Key: XYMVCQPGWRQAIW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2C(=NC3=[N+](C(=C(N23)C)C)CCC)N(C1=O)C
• Molecular Formula: C16H24N5O2+
• Molecular Weight: 318.39 g/mol

Description

1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor. This compound has been widely studied for its potential therapeutic applications in various stress-related disorders, such as anxiety, depression, and addiction.

Mechanism Of Action

1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione acts as a selective antagonist of the CRF1 receptor, which is involved in the regulation of the stress response system. By blocking the CRF1 receptor, 1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can reduce the release of stress hormones, such as cortisol, and modulate the activity of brain circuits involved in stress-related behaviors.
Biochemical and physiological effects:
1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been shown to have several biochemical and physiological effects in animal models and humans. It can reduce anxiety-like behavior, improve mood and cognitive function, and modulate the activity of brain regions involved in stress and reward processing. 1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been reported to have anti-inflammatory and neuroprotective effects.

Advantages And Limitations For Lab Experiments

1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has several advantages for lab experiments, including its high selectivity for the CRF1 receptor, well-established synthesis method, and extensive preclinical and clinical data. However, 1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione also has some limitations, such as its poor solubility in water and potential off-target effects at high doses.

Future Directions

There are several future directions for research on 1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, including:
1. Investigating its potential use in combination with other drugs or therapies for stress-related disorders.
2. Developing more potent and selective CRF1 receptor antagonists.
3. Studying the long-term effects of 1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione on brain function and behavior.
4. Investigating its potential use in treating other neurological and psychiatric disorders.
5. Developing new formulations or delivery methods to improve its solubility and bioavailability.

Synthesis Methods

1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can be synthesized through a multi-step process involving the condensation of 2,4-diamino-6,7-dimethoxyquinazoline with 3,8-dibromo-1,6,7-trimethylimidazo[1,2-a]pyridine, followed by oxidation and cyclization reactions. This synthesis method has been reported in several research articles and patents.

Scientific Research Applications

1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been extensively studied in preclinical and clinical trials for its potential therapeutic applications in stress-related disorders. It has been shown to reduce anxiety-like behavior in animal models and improve symptoms of depression and addiction in humans. 1,6,7-trimethyl-3,8-dipropyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.